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Compound of Interest

Compound Name:
1-(hydroxymethyl)-2,3-dihydro-1H-

inden-1-ol

CAS No.: 1547526-85-1

Cat. No.: B11718120

Get Quote

Executive Summary
This technical guide provides a comprehensive analysis of 1-(hydroxymethyl)indan-1-ol, a

functionalized indane derivative often encountered as a chiral building block or a polar

metabolite in drug development programs targeting CNS pathways.[1] As a gem-disubstituted

benzylic alcohol, this molecule presents specific stability and detection challenges—notably

facile dehydration during mass spectrometry and diastereotopic complexity in NMR

spectroscopy.[1] This document outlines the physicochemical properties, theoretical

fragmentation patterns, and a validated workflow for its identification and quantification.

Part 1: Molecular Identity & Physicochemical
Profile[1][2]
Structural Logic and Formula Derivation
The molecule consists of an indane (benzocyclopentane) core. The carbon at position 1 (C1) is

a quaternary center substituted with a hydroxyl group (-OH) and a hydroxymethyl group (-
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CH₂OH).[1]

Backbone: Indane (

).[2]

Modification: Two hydrogens at C1 are replaced by one -OH and one -CH₂OH group.[1]

Start:

Remove 2 H from C1:

[1]

Add -OH:

[1]

Add -CH₂OH:

[1]

Final Molecular Formula:

[1]

Quantitative Physicochemical Data
The following parameters are critical for method development in LC-MS and HPLC.
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Parameter Value Notes

Molecular Formula Confirmed via elemental count.

Molecular Weight (MW) 164.20 g/mol Average mass.

Monoisotopic Mass 164.0837 Da
Essential for High-Res MS

(HRMS) extraction windows.[1]

ClogP (Predicted) ~1.1 - 1.4
Moderately polar; suitable for

Reverse Phase LC.

H-Bond Donors 2 (-OH at C1 and -CH₂OH).[1]

H-Bond Acceptors 2 (Oxygen atoms).[1]

Stereochemistry Chiral (C1)
Exists as (R) and (S)

enantiomers.

Part 2: Mass Spectrometry Analysis (LC-MS/MS)
Ionization Behavior & Source Parameters
As a benzylic diol, 1-(hydroxymethyl)indan-1-ol is prone to in-source fragmentation.[1] The

tertiary hydroxyl group at the benzylic position (C1) is labile.

Ionization Mode: ESI Positive (+).

Adduct Formation: Expect

(

187.07) or

(

182.11) as dominant species if buffers are present. The protonated molecule

(

165.09) is often low abundance due to immediate water loss.

Critical Warning: A prominent peak at
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147.08 (

) is frequently mistaken for the molecular ion of a different impurity.[1] This is the dehydrated
carbocation.

Fragmentation Pathway (MS/MS)
Mechanistic understanding of fragmentation is required for Multiple Reaction Monitoring (MRM)

development.

Precursor:

165.09 (

)

Primary Loss (Water): Elimination of the C1-OH leads to a resonance-stabilized benzylic

carbocation (

147).[1]

Secondary Loss (Formaldehyde): The hydroxymethyl group can eliminate formaldehyde (

, 30 Da) from the dehydrated species, or the side chain can cleave.

Indenyl Core: Further fragmentation leads to the indenyl cation (

115) and tropylium-like species (

91).

Visualization: MS Fragmentation Logic
The following diagram illustrates the predicted dissociation pathway for confirmation.
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Precursor [M+H]+
m/z 165.09

Dehydration [M+H - H2O]+
m/z 147.08

(Benzylic Cation)

- H2O (18 Da)
(Fast In-Source)

Loss of CH2O
m/z 117.07

(Indenyl Cation)

- CH2O (30 Da)

Tropylium Ion
m/z 91.05

Ring Contraction

Click to download full resolution via product page

Figure 1: Proposed ESI+ fragmentation pathway for 1-(hydroxymethyl)indan-1-ol, highlighting

the labile benzylic hydroxyl group.[1]

Part 3: NMR Characterization Strategy
For definitive structural confirmation (distinguishing from regioisomers like 2-

(hydroxymethyl)indan-1-ol), NMR is required.[1]

Key Diagnostic Signals ( H NMR in )
Aromatic Region (7.1 - 7.5 ppm): 4H multiplet.

Hydroxymethyl Protons (-CH₂-OH):

These protons are diastereotopic due to the adjacent chiral center at C1.
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Expect two doublets (or doublet of doublets) around 3.6 - 3.8 ppm with a geminal coupling

constant (

Hz).[1] This is the "smoking gun" for the chiral quaternary center.

Indane Methylene (C2, C3):

C3 (Benzylic CH₂): Triplet or multiplet ~2.9 ppm.

C2 (Central CH₂): Complex multiplet ~2.1 - 2.4 ppm.[1]

Part 4: Analytical Method Development Protocol
Sample Preparation
Due to the diol functionality, the molecule is highly soluble in alcohols and moderately soluble in

water.

Solvent: Dissolve in 50:50 Methanol:Water. Avoid pure acetonitrile for stock solutions to

prevent precipitation of polar buffer salts if used later.

Concentration: 1 mg/mL stock; dilute to 1 µg/mL for MS tuning.

HPLC-MS/MS Workflow
This protocol is designed to separate the target from potential synthesis impurities (e.g., 1-

indanone, 1-indanol).[1]

Chromatographic Conditions:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50mm, 1.8 µm).

Mobile Phase A: Water + 0.1% Formic Acid (promotes protonation).

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient:

0-1 min: 5% B (Hold to retain polar diol).[1]
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1-6 min: 5% -> 95% B.[1]

6-8 min: 95% B.[1]

Detection Strategy:

Monitor

147.08 (Source Fragment) if the molecular ion is unstable.

Monitor

182.11 (

) if using Ammonium Formate buffer (preferred for stability).

Analytical Decision Tree
Use this workflow to validate the identity of the molecule in a mixture.

Crude Sample LC Separation
(C18, Low %B Start) Q1 Scan (Full MS) Check m/z 165 vs 147

Dominant 165/182
(Intact)Soft Ionization

Dominant 147
(In-Source Frag)

High Voltage/Temp

Isolate & NMR
(Check Diastereotopic H)Confirm Structure

Click to download full resolution via product page

Figure 2: Analytical decision matrix for validating 1-(hydroxymethyl)indan-1-ol, accounting for

potential in-source dehydration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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